Cas no 2172103-93-2 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid
• CAS No: 2172103-93-2
• MF: C₂₇H₂₅IN₂O₅
• MW: 584.402279615402
• CID: 5999903
• PubChem ID: 165546179
• Update Time: 2025-05-20

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid
• 2172103-93-2
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-5-iodobenzoic acid
• EN300-1518126

• Inchi： 1S/C27H25IN2O5/c1-16(25(31)30-24-11-10-17(28)14-22(24)26(32)33)12-13-29-27(34)35-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-11,14,16,23H,12-13,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： YWVIOYQMCNALKA-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)O)C=1)NC(C(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 584.08082g/mol
• Monoisotopic Mass: 584.08082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid

Comprehensive Overview of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid (CAS No. 2172103-93-2)

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid (CAS No. 2172103-93-2) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and an iodobenzoic acid moiety, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently seek this compound due to its role in creating complex peptide-based therapeutics, a rapidly growing field driven by advancements in biotechnology and precision medicine.

In recent years, the demand for peptide-based drugs has surged, particularly for treating conditions like diabetes, cancer, and autoimmune diseases. This trend has amplified interest in intermediates like 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid, which facilitate the synthesis of bioactive peptides. The compound’s Fmoc group is critical for temporary amine protection during SPPS, ensuring high yields and minimal side reactions. Meanwhile, the iodobenzoic acid segment offers opportunities for further functionalization, such as radiolabeling for diagnostic imaging—a hot topic in theranostics.

From a structural perspective, the presence of both Fmoc and iodo functionalities in this compound addresses two key challenges in modern drug development: synthetic efficiency and molecular versatility. The Fmoc group’s orthogonality allows for selective deprotection under mild conditions, while the iodine atom enables cross-coupling reactions like Suzuki-Miyaura or Sonogashira couplings. These features align with the industry’s shift toward green chemistry and atom-economical synthesis, which are frequently searched topics in academic and industrial forums.

Another area of growing relevance is the use of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid in the development of targeted drug delivery systems. The compound’s benzoic acid moiety can be conjugated to nanoparticles or antibodies, enhancing the specificity of therapeutic agents. This application resonates with current searches for personalized medicine and nanomedicine, as researchers explore ways to minimize off-target effects and improve patient outcomes.

Quality control and analytical characterization of this compound are also critical, given its role in high-stakes research. Techniques like HPLC, mass spectrometry, and NMR are commonly employed to verify purity and structure. These methods are frequently queried by scientists optimizing synthesis protocols or troubleshooting scalability issues—a testament to the compound’s importance in process chemistry.

In summary, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid (CAS No. 2172103-93-2) is a cornerstone in peptide and pharmaceutical research, bridging gaps between synthetic chemistry, drug discovery, and bioconjugation. Its multifaceted applications and alignment with cutting-edge trends ensure its continued relevance in scientific and industrial landscapes.